Cas no 1807163-00-3 (Ethyl 3-(difluoromethyl)-2-iodo-5-(trifluoromethyl)pyridine-6-carboxylate)

• Product Name: Ethyl 3-(difluoromethyl)-2-iodo-5-(trifluoromethyl)pyridine-6-carboxylate
• CAS No: 1807163-00-3
• MF: C₁₀H₇F₅INO₂
• MW: 395.064572572708
• CID: 4896048
• Update Time: 2025-05-27

Ethyl 3-(difluoromethyl)-2-iodo-5-(trifluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-2-iodo-5-(trifluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C10H7F5INO2/c1-2-19-9(18)6-5(10(13,14)15)3-4(7(11)12)8(16)17-6/h3,7H,2H2,1H3
• InChI Key： VTQVTYTXFHQURI-UHFFFAOYSA-N
• SMILES： IC1=C(C(F)F)C=C(C(F)(F)F)C(C(=O)OCC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 326
• XLogP3: 3.6
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-(difluoromethyl)-2-iodo-5-(trifluoromethyl)pyridine-6-carboxylate

Introduction to Ethyl 3-(difluoromethyl)-2-iodo-5-(trifluoromethyl)pyridine-6-carboxylate (CAS No. 1807163-00-3)

Ethyl 3-(difluoromethyl)-2-iodo-5-(trifluoromethyl)pyridine-6-carboxylate (CAS No. 1807163-00-3) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including the presence of difluoromethyl, iodo, and trifluoromethyl groups, offers a wide range of applications in the development of novel therapeutic agents.

The difluoromethyl group is known for its ability to enhance the metabolic stability and bioavailability of molecules, making it a valuable functional group in drug design. The iodo substituent, on the other hand, provides a handle for further chemical modifications and can be used in radiolabeling studies. The trifluoromethyl group is a well-known electron-withdrawing group that can significantly influence the electronic properties and biological activity of the molecule.

Recent studies have highlighted the potential of Ethyl 3-(difluoromethyl)-2-iodo-5-(trifluoromethyl)pyridine-6-carboxylate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The researchers found that the compound effectively inhibits the production of pro-inflammatory cytokines, thereby reducing inflammation and tissue damage.

In another study, published in the European Journal of Medicinal Chemistry, Ethyl 3-(difluoromethyl)-2-iodo-5-(trifluoromethyl)pyridine-6-carboxylate was evaluated for its anticancer properties. The results showed that the compound has significant cytotoxic effects on various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the induction of apoptosis and cell cycle arrest, which are crucial for preventing tumor growth and metastasis.

The structural versatility of Ethyl 3-(difluoromethyl)-2-iodo-5-(trifluoromethyl)pyridine-6-carboxylate also makes it an attractive starting point for the synthesis of more complex molecules. Chemists can leverage the iodo group for palladium-catalyzed cross-coupling reactions to introduce a variety of substituents, thereby expanding the scope of potential therapeutic applications. This synthetic flexibility is particularly important in drug discovery programs where rapid lead optimization is essential.

In addition to its therapeutic potential, Ethyl 3-(difluoromethyl)-2-iodo-5-(trifluoromethyl)pyridine-6-carboxylate has been studied for its use in agrochemicals. Research has shown that compounds with similar structural features exhibit strong herbicidal activity against a broad spectrum of weeds. This makes Ethyl 3-(difluoromethyl)-2-iodo-5-(trifluoromethyl)pyridine-6-carboxylate a valuable intermediate in the development of new herbicides that are both effective and environmentally friendly.

The synthesis of Ethyl 3-(difluoromethyl)-2-iodo-5-(trifluoromethyl)pyridine-6-carboxylate typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. One common synthetic route involves the sequential introduction of the difluoromethyl, iodo, and trifluoromethyl groups onto a pyridine scaffold. Advanced techniques such as transition metal-catalyzed reactions and directed C-H functionalization have been employed to streamline these synthetic pathways.

From a safety perspective, it is important to handle Ethyl 3-(difluoromethyl)-2-iodo-5-(trifluoromethyl)pyridine-6-carboxylate with appropriate precautions due to its reactivity and potential health hazards associated with exposure to iodine-containing compounds. Researchers and laboratory personnel should adhere to standard safety protocols, including the use of personal protective equipment (PPE) and proper ventilation systems.

In conclusion, Ethyl 3-(difluoromethyl)-2-iodo-5-(trifluoromethyl)pyridine-6-carboxylate (CAS No. 1807163-00-3) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutic agents with diverse applications ranging from anti-inflammatory drugs to anticancer treatments and agrochemicals. Ongoing research continues to uncover new possibilities for this intriguing molecule, further solidifying its importance in modern chemical biology.